Cas no 102206-73-5 (Pyridine,3-[(propylthio)methyl]-)
![Pyridine,3-[(propylthio)methyl]- structure](https://ossimg.kuujia.com/scimg/102500/102206-73-5x500.png)
102206-73-5 structure
Product Name:Pyridine,3-[(propylthio)methyl]-
CAS No:102206-73-5
MF:C9H13NS
MW:167.27122092247
CID:176466
PubChem ID:3025112
Update Time:2025-04-19
Pyridine,3-[(propylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3-[(propylthio)methyl]-
- 3-(propylsulfanylmethyl)pyridine
- 102206-73-5
- DTXSID00144751
- 3-((Propylthio)methyl)pyridine
- Pyridine, 3-((propylthio)methyl)-
- BRN 0116494
-
- Inchi： 1S/C9H13NS/c1-2-6-11-8-9-4-3-5-10-7-9/h3-5,7H,2,6,8H2,1H3
- InChI Key： MISHQSUTHCCEIA-UHFFFAOYSA-N
- SMILES： S(CC1C=NC=CC=1)CCC
Computed Properties
- Exact Mass: 167.07699
- Monoisotopic Mass: 167.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 95.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.2Ų
Experimental Properties
- PSA: 12.89
Pyridine,3-[(propylthio)methyl]- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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